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Compound of Interest

Compound Name: Carbamazepine-d2,15N

Cat. No.: B13845490

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety precautions and handling procedures for
Carbamazepine-d2,15N, an isotopically labeled form of the anticonvulsant drug
Carbamazepine. Given its use in research and developmental settings, a thorough
understanding of its properties and potential hazards is paramount to ensure the safety of
laboratory personnel and the integrity of experimental outcomes. This document outlines the
material's physicochemical properties, toxicological data, recommended handling protocols,
and emergency procedures.

Physicochemical and Toxicological Profile

Carbamazepine-d2,15N is a stable isotope-labeled version of Carbamazepine, where two
hydrogen atoms have been replaced by deuterium and one nitrogen atom by a nitrogen-15
isotope.[1][2] While the isotopic labeling provides a valuable tool for tracing and quantification
in metabolic studies, the fundamental chemical properties and toxicological profile are
considered to be closely aligned with the unlabeled parent compound.[3][4]

Physical and Chemical Properties

The following table summarizes the key physical and chemical properties of Carbamazepine
and its isotopically labeled form.
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Property Value Reference(s)
) 5H-Dibenz[b,flazepine-5-

Chemical Name ) [1]
carboxamide-d2,15N

Molecular Formula C15H10D2"NNO [1][2]

Molecular Weight 239.27 g/mol [11[2]
White to off-white or yellowish-

Appearance . _ _ (51617
white crystalline powder/solid

Melting Point 189-193°C [71[8]

N ) 411°C at 760 mmHg

Boiling Point [61[8]
(decomposes)
Practically insoluble in water;

N soluble in acetone, alcohol,

Solubility [61[71[8]
chloroform, and
dichloromethane.
2°C to 8°C, protected from

Storage Temperature [9][10]

moisture.

Toxicological Data and Hazard Identification

Carbamazepine is classified as a hazardous substance.[11] The isotopically labeled version

should be handled with the same level of caution.
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Precautionary

Hazard Class GHS Classification Reference(s)
Statement(s)
P301+P312: IF
_ SWALLOWED: Call a
o Harmful if swallowed
Acute Toxicity (Oral) POISON CENTER or [12][13]
(Category 4) S
doctor/physician if you
feel unwell.
P261: Avoid breathing
dust. P342+P311: If
May cause allergy or o
. experiencing
Respiratory asthma symptoms or _
o ] o respiratory symptoms:  [10][12]
Sensitization breathing difficulties if
] Call a POISON
inhaled (Category 1)
CENTER or
doctor/physician.
P272: Contaminated
work clothing should
) not be allowed out of
May cause an allergic
) o ] ) the workplace.
Skin Sensitization skin reaction [10][12]
P302+P352: IF ON
(Category 1) )
SKIN: Wash with
plenty of soap and
water.
P201: Obtain special
instructions before
Suspected of
] N use. P202: Do not
_ o damaging fertility or _
Reproductive Toxicity ] handle until all safety [O1[12]
the unborn child _
precautions have
(Category 2)
been read and
understood.
, P201: Obtain special
) o Suspected of causing ) )
Carcinogenicity instructions before [9]
cancer (Category 2)
use.
Specific Target Organ May cause damage to  P314: Get medical 9]

Toxicity (Repeated

organs through

advice/attention if you
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Exposure) prolonged or repeated  feel unwell.

exposure (Category 2)

Toxicity Thresholds:
e Therapeutic Range: 8 — 12 mg/L (34 — 51 micromol/L)[14]

o Toxic Levels: >12 mg/L (ataxia and nystagmus), >20 mg/L (CNS and anticholinergic effects),
>40 mg/L (coma, seizures, cardiac abnormalities)[14][15]

e LD50 (Oral, rat): 1957 mg/kg[11]

Experimental Protocols and Safe Handling

Adherence to strict safety protocols is mandatory when working with Carbamazepine-d2,15N.
The following procedures are based on established guidelines for handling hazardous and
isotopically labeled compounds.

Personal Protective Equipment (PPE)

A comprehensive assessment of PPE is critical to minimize exposure.
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Personal Protective Equipment (PPE) Protocol

Entry into Controlled Area

Wear a designated lab coat

:

Don double nitrile gloves

:

(Wear chemical safety goggles or a face shield)

Use a NIOSH-approved respirator for handling powder

Proceed with Handling Procedures

Click to download full resolution via product page

Caption: Recommended PPE workflow before handling Carbamazepine-d2,15N.

Engineering Controls and Laboratory Practices

e Ventilation: All handling of solid Carbamazepine-d2,15N should be conducted in a certified
chemical fume hood or a powder containment hood to minimize inhalation exposure.[16][17]

» Weighing: Use an analytical balance within a ventilated enclosure. Utilize anti-static
techniques to prevent dispersal of the fine powder.
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e Solution Preparation: When dissolving the compound, add the solvent slowly to the solid to
avoid splashing. Cap containers tightly.

o Housekeeping: Clean work surfaces thoroughly after each use. Wet wiping is preferred over
dry sweeping to prevent dust generation.[11]

» Waste Disposal: Dispose of all contaminated materials (gloves, wipes, pipette tips) as
hazardous chemical waste in accordance with local, state, and federal regulations.[9][10]

First Aid and Emergency Procedures

Immediate and appropriate first aid is crucial in the event of an exposure.
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Exposure Route

First Aid Measures

Reference(s)

Eye Contact

Immediately flush eyes with
plenty of water for at least 15
minutes, occasionally lifting the
upper and lower eyelids. Seek

medical attention.

[13][16]

Skin Contact

Immediately wash skin with
soap and plenty of water for at
least 15 minutes. Remove
contaminated clothing and
shoes. Seek medical attention

if irritation persists.

[13][16]

Inhalation

Remove from exposure to
fresh air immediately. If not
breathing, give artificial
respiration. If breathing is
difficult, give oxygen. Seek
immediate medical attention.

[13][16]

Ingestion

Do NOT induce vomiting.
Wash out mouth with water.
Never give anything by mouth
to an unconscious person.
Seek immediate medical

attention.

[13][16]

Spill Response:

Evacuate the immediate area.

Wear appropriate PPE, including respiratory protection.

For small spills, gently cover with an absorbent material to avoid raising dust.

Carefully collect the spilled material and place it in a sealed container for hazardous waste
disposal.[11][13]
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e Clean the spill area with a suitable detergent and water.

Metabolic Pathway of Carbamazepine

Carbamazepine is extensively metabolized in the liver, primarily by the cytochrome P450
enzyme system.[18][19] The major metabolic pathway involves the formation of an active
epoxide metabolite. Understanding this pathway is crucial for interpreting experimental results
using Carbamazepine-d2,15N.

4 Carbamazepine Metabolic Pathway )

Carbamazepine

CYP3A4, CYP2C8 \CYP2BG6, UGT2B7

Carbamazepine-10,11-epoxide (active)

Epoxide Hydrolase Gther Minor Metabolites (e.g., hydroxy, quinoneD

(Carbamazepine—lO,ll—diol (inactiveD

Urinary Excretion

Click to download full resolution via product page
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Caption: Major metabolic pathway of Carbamazepine in the liver.

Logical Workflow for Safe Handling

A systematic approach to handling Carbamazepine-d2,15N from receipt to disposal is
essential for maintaining a safe research environment.

/Safe Handling Workflow for Carbamazepine-dZ,lSl\?

Receive and Log Compound

(Store at 2-8°C in a designated, locked Iocatior)

'

Grepare for Experiment in a Fume HoocD

'

Gonduct Experiment with Appropriate PPE)

'

G)econtaminate Work Area and EquipmenD

'

(Segregate and Dispose of Hazardous Wasta

Document Usage and Disposal
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Caption: A logical workflow for the safe handling of Carbamazepine-d2,15N.

By adhering to the guidelines outlined in this technical guide, researchers, scientists, and drug
development professionals can mitigate the risks associated with Carbamazepine-d2,15N and
ensure a safe and productive research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 11/11 Tech Support


https://pim-resources.coleparmer.com/sds/01625.pdf
https://go.drugbank.com/drugs/DB00564
https://pmc.ncbi.nlm.nih.gov/articles/PMC3349991/
https://www.benchchem.com/product/b13845490#safety-and-handling-precautions-for-carbamazepine-d2-15n
https://www.benchchem.com/product/b13845490#safety-and-handling-precautions-for-carbamazepine-d2-15n
https://www.benchchem.com/product/b13845490#safety-and-handling-precautions-for-carbamazepine-d2-15n
https://www.benchchem.com/product/b13845490#safety-and-handling-precautions-for-carbamazepine-d2-15n
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b13845490?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13845490?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

